Cas no 30498-35-2 (Benzene,dichloro(trifluoromethyl)-)
30498-35-2 structure
Product Name:Benzene,dichloro(trifluoromethyl)-
CAS No:30498-35-2
MF:C35H15Cl10F15
MW:1074.99965310097
CID:306924
PubChem ID:35358
Update Time:2025-04-19
Benzene,dichloro(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,dichloro(trifluoromethyl)-
- 1,2-dichloro-3-(trifluoromethyl)benzene
- 30498-35-2
- Benzene, dichloro(trifluoromethyl)-
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- Inchi: 1S/5C7H3Cl2F3/c8-5-1-4(7(10,11)12)2-6(9)3-5;8-4-1-2-6(9)5(3-4)7(10,11)12;8-4-1-2-5(6(9)3-4)7(10,11)12;8-5-2-1-4(3-6(5)9)7(10,11)12;8-4-2-1-3-5(9)6(4)7(10,11)12/h5*1-3H
- InChI Key: UEJHAEUIXSGCFG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C(F)(F)F)Cl.ClC1C=CC(=CC=1C(F)(F)F)Cl.ClC1C=C(C=CC=1C(F)(F)F)Cl.ClC1C=C(C=C(C(F)(F)F)C=1)Cl.ClC1=C(C=CC(C(F)(F)F)=C1)Cl
Computed Properties
- Exact Mass: 1069.78245
- Monoisotopic Mass: 1069.781951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 60
- Rotatable Bond Count: 0
- Complexity: 766
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Boiling Point: 163.2°C at 760 mmHg
- Flash Point: 61.3°C
- PSA: 0
Benzene,dichloro(trifluoromethyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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